Cas no 74258-27-8 (5-METHYL-8-(2-PIPERIDINOETHYL)-7,8-DIHYDRO-6H-PYRROLO[3,2-E][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE)

5-METHYL-8-(2-PIPERIDINOETHYL)-7,8-DIHYDRO-6H-PYRROLO[3,2-E][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE structure
74258-27-8 structure
Product Name:5-METHYL-8-(2-PIPERIDINOETHYL)-7,8-DIHYDRO-6H-PYRROLO[3,2-E][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
CAS No:74258-27-8
MF:
MW:
CID:2857082
Update Time:2025-05-20

5-METHYL-8-(2-PIPERIDINOETHYL)-7,8-DIHYDRO-6H-PYRROLO[3,2-E][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

    • 5-METHYL-8-(2-PIPERIDINOETHYL)-7,8-DIHYDRO-6H-PYRROLO[3,2-E][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
    • 7-methyl-3-[2-(piperidin-1-yl)ethyl]-1,3,8,10,12-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),7,9,11-tetraene

5-METHYL-8-(2-PIPERIDINOETHYL)-7,8-DIHYDRO-6H-PYRROLO[3,2-E][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE Pricemore >>

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5-METHYL-8-(2-PIPERIDINOETHYL)-7,8-DIHYDRO-6H-PYRROLO[3,2-E][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE Related Literature

Additional information on 5-METHYL-8-(2-PIPERIDINOETHYL)-7,8-DIHYDRO-6H-PYRROLO[3,2-E][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE

Recent Advances in the Study of 5-Methyl-8-(2-piperidinoethyl)-7,8-dihydro-6H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-a]pyrimidine (CAS: 74258-27-8)

The compound 5-Methyl-8-(2-piperidinoethyl)-7,8-dihydro-6H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-a]pyrimidine (CAS: 74258-27-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by its fused pyrrolo-triazolo-pyrimidine core, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the piperidinoethyl side chain could significantly improve the compound's binding affinity to adenosine receptors, particularly the A2A subtype. This finding opens new avenues for the development of selective adenosine receptor antagonists, which are of interest for treating neurological disorders such as Parkinson's disease.

In addition to its potential as a receptor modulator, 74258-27-8 has shown promise in oncology research. A preclinical study conducted by a team at the National Cancer Institute revealed that this compound exhibits potent inhibitory effects on certain kinase enzymes involved in tumor proliferation. The study, which utilized high-throughput screening and molecular docking simulations, identified the compound's ability to disrupt the PI3K/AKT/mTOR signaling pathway, a critical target in cancer therapy.

Another area of investigation has been the compound's metabolic stability and pharmacokinetic profile. A recent pharmacokinetic study in animal models reported that 74258-27-8 demonstrates favorable oral bioavailability and a half-life conducive to once-daily dosing. These properties, combined with its low toxicity profile in preliminary toxicity assays, position this compound as a promising candidate for further drug development.

Despite these encouraging findings, challenges remain in the clinical translation of 74258-27-8. Current research efforts are directed toward addressing issues related to its solubility and formulation stability. Novel drug delivery systems, including nanoparticle-based carriers, are being explored to overcome these limitations and enhance the compound's therapeutic efficacy.

In conclusion, 5-Methyl-8-(2-piperidinoethyl)-7,8-dihydro-6H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-a]pyrimidine represents a versatile scaffold with multiple therapeutic applications. Ongoing research continues to uncover its potential in treating neurological disorders and cancer, while also addressing the pharmacological challenges associated with its development. Future studies will likely focus on advancing this compound through preclinical and clinical trials to fully realize its therapeutic potential.

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